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Compound of Interest

Compound Name: Lewisite 2

CAS No.: 40334-69-8

Cat. No.: B15723159

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lewisite is a potent chemical warfare agent, existing in several forms, primarily Lewisite 1 (L-1,

dichloro(2-chlorovinyl)arsine), Lewisite 2 (L-2, bis(2-chlorovinyl)chloroarsine), and Lewisite 3

(L-3, tris(2-chlorovinyl)arsine).[1] Upon exposure, Lewisite is metabolized in the body, and its

metabolites are excreted in urine. The detection of these specific metabolites serves as a

definitive biomarker for confirming exposure.[2]

The primary metabolites of L-1 are 2-chlorovinylarsonous acid (CVAA) and its oxidized form, 2-

chlorovinylarsonic acid (CVAOA).[3][4][5] A minor but important metabolite, particularly for

identifying exposure to L-2, is bis-(2-chlorovinyl)arsinic acid (BCVAOA).[6][7] This application

note details a robust and high-throughput liquid chromatography-tandem mass spectrometry

(LC-MS/MS) method for the quantification of Lewisite metabolites in human urine. The protocol

focuses on a method that oxidizes the trivalent arsenic metabolite (CVAA) to its more stable

pentavalent form (CVAOA) to measure total L-1 exposure, while also allowing for the qualitative

assessment of the L-2 metabolite, BCVAOA.[6][7][8]
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Principle of the Method
This method provides a sensitive and selective approach for the determination of Lewisite

exposure by analyzing its urinary metabolites. The overall workflow involves three key stages:

Sample Preparation: Urine samples are treated with hydrogen peroxide to oxidize the less

stable CVAA to the more stable CVAOA. This allows for the quantification of total L-1

metabolites as a single analyte.[6][7][8] This is followed by a solid-phase extraction (SPE)

step to clean up the sample and concentrate the analytes.

Chromatographic Separation: The extracted analytes are separated using reversed-phase

liquid chromatography (LC).

Mass Spectrometric Detection: The separated metabolites are detected and quantified using

tandem mass spectrometry (MS/MS) with isotope dilution for enhanced accuracy.[6][7] The

mass spectrometer is operated in the positive electrospray ionization (ESI+) mode,

monitoring specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM)

for definitive identification and quantification.

Metabolic Pathway of Lewisite
Lewisite 1 and Lewisite 2 undergo hydrolysis and oxidation in the body to form their respective

urinary metabolites.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://academic.oup.com/jat/article/40/6/419/2237839
https://pubmed.ncbi.nlm.nih.gov/27339483/
https://pubs.rsc.org/en/content/articlelanding/2015/ja/c5ja00216h/unauth
https://academic.oup.com/jat/article/40/6/419/2237839
https://pubmed.ncbi.nlm.nih.gov/27339483/
https://www.benchchem.com/product/b15723159/docs?utm_src=pdf-body#application-note-quantification-of-lewisite-2-metabolite-in-urine-by-lc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolism & Excretion

Lewisite 1
(L-1)

2-chlorovinylarsonous acid
(CVAA)

Hydrolysis

Lewisite 2
(L-2)

bis-(2-chlorovinyl)arsinic acid
(BCVAOA)

Hydrolysis/
Oxidation

2-chlorovinylarsonic acid
(CVAOA)

Oxidation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Urine Sample
(Calibrator, QC, or Unknown)

Add Internal Standard

Oxidize with H2O2
(CVAA → CVAOA)

Solid-Phase Extraction (SPE)
(Clean-up & Concentration)

LC-MS/MS Analysis
(Separation & Detection)

Data Processing
(Quantification)

Final Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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